Cas no 574-93-6 (Phthalocyanine)

Phthalocyanine Properties

Names and Identifiers

• 29H,31H-phthalocyanine
• Phthalocyanine
• Phthalocyanine (purified by sublimation)
• PHTHALOCYANINE TETRASULFONATE SALT
• Pigment Blue 16
• Pigment Blue 16 (purified by sublimation)
• 2731#Solvent naphtha
• ftalocianina
• Phthalozyanin
• Heliogen Blue G
• Polymon Blue G
• Lionol Blue KW
• Irgazin Blue 3GT
• CI Pigment Blue 16
• Heliogen Blue 7800
• Heliogen Blue 7560
• Monolite Fast Blue GS
• V5PUF4VLGY
• 29H, 31H-Phthalocyanine
• Tetrabenzo(b,g,l,q)porphyrazine
• IEQIEDJGQAUEQZ-UHFFFAOYSA-N
• Pigment Blue Green Phthalocyanine U
• CI 74100
• P1795
• SCHEMBL15816
• UNII-V5PUF4VLGY
• CS-0081409
• 5,28-Dihydro-29H,31H-phthaloCyanine
• EC 209-378-3
• YSWG725
• 5,28:14,19-Diimino-7,12:26,21-dinitrilotetrabenzo(c,h,m,r)(1,6,11,16)tetraazacycloeicosine
• DTXSID9025906
• EINECS 209-378-3
• Phthalocyanine, (purified by sublimation)
• AS-39343
• P0355
• 29H,31H-Phthalocyanine, beta-form, 98%
• Phthalocyanine (purified by sublimation) [for organic electronics]
• 574-93-6
• ?29H,31H-Phthalocyanine
• TETRABENZOTETRAAZAPORPHINE
• CI 74100 [INCI]
• CHEMBL262101
• .CHI.-PHTHALOCYANINE
• HSDB 4350
• Phthalocyanin
• P2734
• SY009954
• 521983-41-5
• Ciaftalan
• AKOS015912687
• CHEBI:34921
• 5,28:14,19-DIIMINO-7,12:26,21- DINITRILOTETRABENZO(C,H,M,R)(1,6,11,16)TETRAAZACYCLOEICOSINE
• MFCD00005085
• PHTHALOCYANINE [HSDB]
• +Expand

• MDL： MFCD00005085
• InChIKey： IEQIEDJGQAUEQZ-UHFFFAOYSA-N
• Inchi： 1S/C32H18N8/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25/h1-16H,(H2,33,34,35,36,37,38,39,40)
• SMILES： N1([H])C2C3=C([H])C([H])=C([H])C([H])=C3C1=NC1C3=C([H])C([H])=C([H])C([H])=C3C(N=1)=NC1=C3C([H])=C([H])C([H])=C([H])C3=C(N=C3C4=C([H])C([H])=C([H])C([H])=C4C(=N3)N=2)N1[H] |c:15,62,t:31,46|

Computed Properties

• Exact Mass: 514.16574
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 514.165443
• Heavy Atom Count: 40
• Complexity: 777
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 109

Experimental Properties

• LogP: 1.89280
• PSA: 103.04
• Refractive Index: 1.9320 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 590.15°C (rough estimate)
• Melting Point: >300 °C (dec.) (lit.)
• Flash Point: °C
• Color/Form: Blue to purple powder
• Color index: 74100
• Density: 1.6931 (rough estimate)